Cas no 28319-72-4 (Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI))

Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI) structure
28319-72-4 structure
Product Name:Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI)
CAS No:28319-72-4
MF:C20H26O2
MW:298.419246196747
CID:253098
PubChem ID:13037635
Update Time:2025-04-19

Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI)
    • ANDROSTA-3,5,9(11)-TRIEN-17-ONE, 3-METHOXY
    • ZFQKEKFHIHHGSL-FVCZOJIISA-N
    • (8S,10R,13S,14S)-3-methoxy-10,13-dimethyl-1,2,7,8,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-one
    • Androsta-3,5,9(11)-trien-17-one,3-methoxy-(8CI,9CI)
    • 3-Methoxyandrosta-3,5,9(11)-trien-17-one
    • 3-methoxy-3,5,9(11)-androstatrien-17-one
    • 28319-72-4
    • SCHEMBL4982124
    • Inchi: 1S/C20H26O2/c1-19-10-8-14(22-3)12-13(19)4-5-15-16-6-7-18(21)20(16,2)11-9-17(15)19/h4,9,12,15-16H,5-8,10-11H2,1-3H3/t15-,16-,19-,20-/m0/s1
    • InChI Key: ZFQKEKFHIHHGSL-FVCZOJIISA-N
    • SMILES: O=C1CC[C@H]2[C@@H]3CC=C4C=C(CC[C@]4(C)C3=CC[C@@]21C)OC

Computed Properties

  • Exact Mass: 298.193280068g/mol
  • Monoisotopic Mass: 298.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

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